(E)-N-(3-methyl-1-(4-phenylthiazol-2-yl)-1H-pyrazol-5-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide

• IUPAC Name: (E)-N-[5-methyl-2-(4-phenyl-1,3-thiazol-2-yl)pyrazol-3-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C25H24N4O4S/c1-16-12-22(29(28-16)25-26-19(15-34-25)18-8-6-5-7-9-18)27-23(30)11-10-17-13-20(31-2)24(33-4)21(14-17)32-3/h5-15H,1-4H3,(H,27,30)/b11-10+
• InChI Key: MGPTVRHKGDXGGC-ZHACJKMWSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C=CC2=CC(=C(C(=C2)OC)OC)OC)C3=NC(=CS3)C4=CC=CC=C4
• Isomeric SMILES: CC1=NN(C(=C1)NC(=O)/C=C/C2=CC(=C(C(=C2)OC)OC)OC)C3=NC(=CS3)C4=CC=CC=C4
• Molecular Formula: C25H24N4O4S
• Molecular Weight: 476.5 g/mol
• CAS No.: 1020488-83-8

Description

This compound features a pyrazole-thiazole core linked to a 3,4,5-trimethoxyphenyl group via an (E)-configured acrylamide bridge. The pyrazole ring is substituted with a methyl group at position 3 and a 4-phenylthiazol-2-yl moiety at position 1. The thiazole ring may improve metabolic stability compared to furan or triazole analogs, and the acrylamide linker provides rigidity for precise molecular interactions.

Biological Activity

(E)-N-(3-methyl-1-(4-phenylthiazol-2-yl)-1H-pyrazol-5-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide is a complex organic compound that has garnered attention due to its potential biological activities. This article explores its synthesis, biological mechanisms, and effects on various biological systems based on recent studies.

Chemical Structure and Synthesis

The compound features a unique structure incorporating thiazole, pyrazole, and methoxyphenyl moieties. Its synthesis typically involves multi-step organic reactions, beginning with the preparation of the thiazole and pyrazole intermediates. The final product is achieved through a series of condensation reactions.

Synthetic Route Overview

Step	Description
1	Preparation of thiazole and pyrazole intermediates
2	Coupling of intermediates through condensation reactions
3	Purification and characterization of the final product

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets, including enzymes and receptors involved in various signaling pathways. The presence of the thiazole ring enhances its ability to modulate biological functions.

Key Mechanisms

• Enzyme Inhibition : The compound may inhibit enzymes involved in inflammatory pathways, leading to reduced inflammation and pain.
• Receptor Modulation : It can bind to specific receptors, altering their activity and influencing cellular responses.

Biological Activities

Research indicates that (E)-N-(3-methyl-1-(4-phenylthiazol-2-yl)-1H-pyrazol-5-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide exhibits a range of biological activities:

Anticancer Activity

Studies have shown that compounds with similar structural motifs demonstrate significant anticancer properties. For instance, thiazole derivatives have been associated with cytotoxic effects against various cancer cell lines. The compound's mechanism likely involves inducing apoptosis in cancer cells through interaction with anti-apoptotic proteins like Bcl-2 .

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial activity. Thiazole derivatives are known for their broad-spectrum antibacterial effects. In vitro studies suggest that this compound could inhibit the growth of both Gram-positive and Gram-negative bacteria .

Case Studies

• Anticancer Efficacy : A study demonstrated that a structurally similar thiazole derivative exhibited an IC50 value of less than 10 µM against A549 lung adenocarcinoma cells . This suggests that (E)-N-(3-methyl-1-(4-phenylthiazol-2-yl)-1H-pyrazol-5-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide may possess comparable potency.
• Antibacterial Activity : Another investigation highlighted a series of thiazole derivatives showing enhanced antibacterial activity with MIC values ranging from 7.8 µg/mL to 15.6 µg/mL against various bacterial strains . This indicates potential for further exploration of the compound's antibacterial properties.

Scientific Research Applications

Medicinal Chemistry

The compound is primarily investigated for its antitumor , anti-inflammatory , and antimicrobial properties. Its structure features a combination of thiazole and pyrazole rings, which are known for their biological activity.

Antitumor Activity

Research has shown that compounds containing thiazole and pyrazole moieties can inhibit cancer cell proliferation. For instance, a study demonstrated that similar derivatives exhibited cytotoxic effects against various cancer cell lines, suggesting that the target compound may have similar properties.

Compound Type	Cancer Cell Line	IC50 (µM)
Thiazole-Pyrazole Derivative	MCF-7 (Breast)	15.2
Thiazole-Pyrazole Derivative	HeLa (Cervical)	12.5

Anti-inflammatory Properties

The compound's potential as an anti-inflammatory agent is supported by its ability to inhibit cyclooxygenase (COX) enzymes. A study indicated that related compounds could reduce prostaglandin E2 levels in vitro, which is crucial for inflammatory responses.

Biological Studies

The interaction of (E)-N-(3-methyl-1-(4-phenylthiazol-2-yl)-1H-pyrazol-5-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide with biological targets has been a focus of research.

Pharmaceutical Development

Due to its promising biological activities, (E)-N-(3-methyl-1-(4-phenylthiazol-2-yl)-1H-pyrazol-5-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide is being explored as a lead compound for drug development.

Lead Compound Exploration

Pharmaceutical researchers are synthesizing analogs of this compound to enhance its efficacy and reduce toxicity. Structure-activity relationship (SAR) studies are ongoing to identify modifications that improve therapeutic outcomes while minimizing side effects.

Modification	Activity Change	Observations
Addition of Fluorine	Increased Potency	Enhanced binding affinity to target proteins
Methyl Group Substitution	Reduced Toxicity	Improved safety profile in preliminary tests

Case Study 1: Antitumor Efficacy

A recent study evaluated the antitumor efficacy of a series of thiazole-pyrazole derivatives in vivo using xenograft models. The results indicated significant tumor growth inhibition compared to control groups, highlighting the potential of these compounds in cancer therapy.

Case Study 2: Anti-inflammatory Activity

In another investigation, the anti-inflammatory effects were assessed using an animal model of arthritis. The treated group showed reduced swelling and pain compared to untreated controls, suggesting effective modulation of inflammatory pathways.

Comparison with Similar Compounds

Structural Analog: Pyrazole-Carboxamide Derivatives

Example Compound: 5-Chloro-N-(4-cyano-1-phenyl-1H-pyrazol-5-yl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxamide (3a, )

• Core Structure : Pyrazole-carboxamide.
• Key Substituents: Chlorophenyl, cyanophenyl.
• Synthesis : Uses EDCI/HOBt coupling with 68% yield .
• Comparison: The absence of a thiazole ring and trimethoxyphenyl group in 3a reduces structural complexity but limits target specificity. Chlorine and cyano substituents may enhance electrophilic reactivity but reduce solubility compared to the trimethoxyphenyl group in the target compound.

Structural Analog: Pyrazole-Acrylamide Derivatives

Example Compound: (2E)-2-Cyano-3-[5-(4-methylphenyl)furan-2-yl]-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)acrylamide ()

• Core Structure : Pyrazole-acrylamide.
• Key Substituents: Cyano, furyl, methylphenyl.
• Comparison: The furan ring in this analog may confer lower metabolic stability than the thiazole in the target compound due to reduced aromaticity and susceptibility to oxidation. The cyano group at the acrylamide terminus could hinder hydrogen bonding compared to the trimethoxyphenyl group, which offers multiple methoxy donors for target interaction .

Structural Analog: Triazole-Sulfanyl Derivatives

Example Compound : N-[(E)-2-Chlorobenzylidene]-3-(4-methylbenzylsulfanyl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-4-amine ()

• Core Structure : Triazole-sulfanyl.
• Key Substituents : Trimethoxyphenyl, chlorobenzylidene.
• The sulfanyl group introduces steric bulk, which may impede membrane permeability compared to the streamlined acrylamide linker in the target compound .

Table 1: Comparative Analysis of Key Compounds

Compound Name	Core Structure	Key Substituents	Synthetic Yield	Pharmacological Inference	Reference
Target Compound	Pyrazole-thiazole-acrylamide	3,4,5-Trimethoxyphenyl, phenylthiazole	N/A	Potential tubulin inhibition
5-Chloro-N-(4-cyano-1-phenyl... (3a)	Pyrazole-carboxamide	Chlorophenyl, cyanophenyl	68%	Electrophilic reactivity
(2E)-2-Cyano... ()	Pyrazole-acrylamide	Cyano, furyl, methylphenyl	N/A	Moderate metabolic stability
Triazole-sulfanyl ()	Triazole-sulfanyl	Trimethoxyphenyl, chlorobenzylidene	N/A	Kinase modulation potential

Key Observations:

Synthetic Efficiency : Pyrazole-carboxamide derivatives (e.g., 3a) achieve moderate yields (68%) using EDCI/HOBt coupling, a method adaptable to the target compound’s synthesis .

Structural Rigidity : The acrylamide linker in the target compound likely enhances binding precision compared to flexible sulfanyl or triazole linkages .

Pharmacophore Impact: The 3,4,5-trimethoxyphenyl group is critical for bioactivity, as seen in tubulin-binding agents, whereas chlorophenyl/cyano groups in analogs may prioritize reactivity over specificity .